Cas no 172502-50-0 (Ethanamine, 2-(ethenylsulfonyl)-)

• Product Name: Ethanamine, 2-(ethenylsulfonyl)-
• CAS No: 172502-50-0
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 1355024
• PubChem ID: 19078139
• Update Time: 2025-04-20

Ethanamine, 2-(ethenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(ethenylsulfonyl)-
• 2-ethenylsulfonylethanamine
• 2-(Ethenesulfonyl)ethan-1-amine
• DTXSID20597861
• SCHEMBL7795133
• AKOS006361893
• 172502-50-0

• Inchi： 1S/C4H9NO2S/c1-2-8(6,7)4-3-5/h2H,1,3-5H2
• InChI Key： VKHFJWGJEUDKBG-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN)(=O)=O

Computed Properties

• Exact Mass: 135.03547
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16